BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Operational Guide for
Handling N-Butyroyl Phytosphingosine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-Butyroyl Phytosphingosine

Cat. No.: B588945

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling N-Butyroyl Phytosphingosine. Adherence to these guidelines is
critical for ensuring a safe laboratory environment and the integrity of research for researchers,
scientists, and drug development professionals.

Physicochemical and Safety Data

A summary of key quantitative data for N-Butyroyl Phytosphingosine is provided below for
quick reference.

Property Value

Molecular Formula C22H45NOA4[1][2]3]

Molecular Weight 387.6 g/mol [1][2][3]

Appearance Solid

Melting Point 79-81°C[3]

Boiling Point 588.7 £ 50.0 °C (Predicted)[3]

Solubility Chloroform (Slightly), Methanol (Slightly)[3]
Storage Temperature -20°C or Refrigerator[3][4]
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Personal Protective Equipment (PPE)

Consistent and proper use of PPE is the most critical line of defense against potential

exposure. The following PPE is mandatory when handling N-Butyroyl Phytosphingosine.

Eye Protection: Chemical safety glasses with side shields or goggles are required to protect
from splashes.

Hand Protection: Compatible chemical-resistant gloves, such as nitrile or neoprene, must be
worn.[5] Gloves must be inspected before use and proper removal techniques should be
followed to avoid skin contact.[6] Contaminated gloves should be disposed of as hazardous
waste in accordance with applicable laws.[6]

Skin and Body Protection: A laboratory coat is mandatory.[5] For larger quantities or when
there is a risk of splashing, consider additional protection like a chemical-resistant apron.[5]
Impervious clothing should be worn, with the type of protective equipment selected based on
the concentration and amount of the substance at the specific workplace.[6]

Respiratory Protection: If working with the powdered form for extended periods or in a poorly
ventilated area, a NIOSH-approved respirator with an appropriate particulate filter is
recommended.[5] Appropriate exhaust ventilation should be provided where dust is formed.

[6]

Operational Plan: Step-by-Step Handling
Procedures

Adherence to proper handling and storage protocols is essential to maintain the stability of N-

Butyroyl Phytosphingosine and ensure the safety of laboratory personnel.

Preparation: Before handling, ensure the work area is clean and uncluttered. Have all
necessary equipment and reagents readily available.[5]

Weighing: If weighing the solid form, perform this in a chemical fume hood or a ventilated
balance enclosure to minimize the inhalation of dust particles.[5] Avoid the formation of dust
and aerosols.[6]
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 Aliquoting: For frequent use, it is recommended to aliquot a stock solution into smaller,
single-use vials to avoid repeated freeze-thaw cycles.[5]

o Storage: Store in a cool, dry, and well-ventilated place.[6] Keep the container tightly closed.
[5][6] Avoid storage with strong oxidizing agents.[5]

Emergency Procedures
e In Case of a Spill:
o Evacuate personnel to safe areas.[6]
o Use personal protective equipment.[6]

o For a small solid spill, carefully sweep it up, avoiding dust generation, and place it in a
sealed container for disposal.[5]

o For a liquid spill, absorb it with an inert material (e.g., vermiculite, sand) and place it in a
sealed container for disposal.[5]

o Clean the spill area with an appropriate solvent.[5]

o Prevent further leakage or spillage if safe to do so.[6] Do not let the product enter drains.

[6]
e First Aid Measures:

o If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult
a physician.[6]

o In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.[6]

o In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.[6]

o If Swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious
person. Consult a physician.[6]
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Disposal Plan

Proper disposal of N-Butyroyl Phytosphingosine and its containers is crucial to prevent
environmental contamination and ensure regulatory compliance.

e Unused Product: Dispose of unused N-Butyroyl Phytosphingosine as hazardous waste.[5]
The material can be disposed of by removal to a licensed chemical destruction plant or by
controlled incineration with flue gas scrubbing.[6] Do not contaminate water, foodstuffs, feed,
or seed by storage or disposal, and do not discharge to sewer systems.[6] Contact your
institution's environmental health and safety (EHS) office for specific guidelines.[5]

o Contaminated Materials: Any materials that have come into contact with N-Butyroyl
Phytosphingosine, such as pipette tips, gloves, and empty containers, should be
considered contaminated and disposed of as hazardous waste.[5]

o Contaminated Packaging: Containers can be triply rinsed (or equivalent) and offered for
recycling or reconditioning.[6] Alternatively, the packaging can be punctured to make it
unusable for other purposes and then be disposed of in a sanitary landfill.[6] Controlled
incineration with flue gas scrubbing is possible for combustible packaging materials.[6]

Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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